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Compound of Interest

5-(Azidomethyl)-2-
Compound Name:
methylpyrimidine

This technical guide provides an in-depth overview of 5-(azidomethyl)-2-methylpyrimidine, a
heterocyclic building block valuable for researchers, scientists, and professionals in drug
development. The document outlines its chemical properties, commercial availability, safety
considerations, and a generalized protocol for its application in click chemistry.

Introduction to 5-(azidomethyl)-2-methylpyrimidine

5-(azidomethyl)-2-methylpyrimidine is a functionalized pyrimidine derivative that serves as a
versatile reagent in organic synthesis. Its key feature is the azidomethyl group (-CHz2N3)
attached to the pyrimidine core. This functional group makes the molecule an ideal participant
in bioorthogonal "click” chemistry reactions, most notably the Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC).

The pyrimidine scaffold is a fundamental core structure in numerous biologically active
compounds, including nucleobases and various pharmaceuticals. The ability to readily
introduce this moiety onto other molecules via a stable triazole linkage makes 5-
(azidomethyl)-2-methylpyrimidine a valuable tool for synthesizing novel compounds for drug
discovery, chemical biology, and materials science. It allows for the creation of diverse
molecular architectures with potential applications in medicinal chemistry and beyond.

Commercial Suppliers
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The primary commercial source for 5-(azidomethyl)-2-methylpyrimidine appears to be
Toronto Research Chemicals (TRC), a subsidiary of LGC Standards. TRC specializes in the
synthesis of complex organic small molecules for biomedical research.[1][2] Their products are
available directly and through a global network of distributors. While a comprehensive list of all
distributors is not readily available, one such distributor is CymitQuimica.[1]

Technical Data

Quantitative data for 5-(azidomethyl)-2-methylpyrimidine is summarized in the table below.
This information is crucial for experimental planning, including molar calculations and
characterization.

Property Value

Chemical Name 5-(azidomethyl)-2-methylpyrimidine

CAS Number 1073428-44-5

Molecular Formula CeH7Ns

Molecular Weight 149.15 g/mol

Appearance (Typically a solid, refer to supplier for specifics)
Purity (Refer to supplier's Certificate of Analysis)

Safety and Handling

A specific Safety Data Sheet (SDS) for 5-(azidomethyl)-2-methylpyrimidine was not readily
available through public searches. However, as an organic azide, it must be handled with
caution due to the potential hazards associated with this class of compounds.

General Precautions for Handling Organic Azides:

» Potential for Instability: Organic azides can be energetic and may decompose explosively,
especially when heated, subjected to shock or friction, or in the presence of certain metals. It
is crucial to avoid heating the compound unnecessarily.

» Toxicity: Many organic azides are toxic. Avoid inhalation, ingestion, and skin contact.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves, when handling the compound.

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.

o Storage: Store in a cool, dark, and well-ventilated place, away from heat sources and
incompatible materials (e.g., strong acids, strong oxidizing agents, and heavy metals).

e Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations for hazardous waste.

Researchers should always consult institutional safety guidelines and, if possible, obtain the
supplier-specific SDS before handling this compound.

Experimental Protocol: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The primary application of 5-(azidomethyl)-2-methylpyrimidine is its reaction with terminal
alkynes to form a stable 1,2,3-triazole ring. The following is a generalized protocol for a typical
small-scale CUAAC reaction. Researchers should optimize conditions for their specific
substrates.

Materials:

o 5-(azidomethyl)-2-methylpyrimidine

Alkyne-containing substrate

Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

Sodium ascorbate

Solvent (e.g., a mixture of t-butanol and water, or DMF, DMSO)

Nitrogen or Argon source for inert atmosphere

Procedure:
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e Reactant Preparation: In a suitable reaction vessel, dissolve 5-(azidomethyl)-2-
methylpyrimidine (1.0 equivalent) and the alkyne-containing substrate (1.0 - 1.2
equivalents) in the chosen solvent system (e.g., t-BuOH/H20 1:1).

o Catalyst Preparation: In a separate vial, prepare fresh solutions of copper(ll) sulfate (e.g., 0.1
M in water) and sodium ascorbate (e.g., 0.2 M in water).

e Reaction Initiation: To the stirred solution of the azide and alkyne, add the copper(ll) sulfate
solution (typically 1-5 mol%).

o Reduction of Copper(ll): Immediately after, add the sodium ascorbate solution (typically 5-10
mol%). The sodium ascorbate acts as a reducing agent to generate the active Cu(l) catalyst
in situ.

e Reaction Progress: Stir the reaction mixture at room temperature. The reaction is often
complete within 1-24 hours. Monitor the progress of the reaction by an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

o Work-up and Purification: Once the reaction is complete, the product can be isolated. A
typical work-up may involve diluting the reaction mixture with water and extracting the
product with an organic solvent (e.g., ethyl acetate, dichloromethane). The combined organic
layers are then washed, dried over a drying agent (e.g., Na2SO4 or MgSOa), filtered, and
concentrated under reduced pressure. The crude product is then purified, typically by flash
column chromatography on silica gel.

Visualizations

The following diagrams illustrate the experimental workflow and a key application of 5-
(azidomethyl)-2-methylpyrimidine.
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Experimental Workflow: CuAAC Reaction

1. Prepare Solution
- Dissolve azide and alkyne
in solvent (e.g., tBUOH/H20)

l
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- Add aqueous CuSO4 solution
(1-5 mol%)

l

3. Add Reducing Agent
- Add aqueous Sodium Ascorbate
(5-10 mol%)

l

4. Stir Reaction
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- Monitor by TLC/LC-MS

l

5. Work-up
- Dilute with water
- Extract with organic solvent

'

6. Purify Product
- Column chromatography
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Caption: General workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuUAAC)
reaction.
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Application in Diversity-Oriented Synthesis
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5-(azidomethyl)-2-methylpyrimidine
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Caption: Use in creating diverse libraries of pyrimidine-triazole conjugates via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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